Cas no 889951-92-2 (3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid)

• Product Name: 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid
• CAS No: 889951-92-2
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 5711648
• PubChem ID: 18801392
• Update Time: 2025-08-05

3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-238046
• F2167-0179
• 3-(4-methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid
• 3-(4-methoxyphenyl)-2,1-benzoxazole-5-carboxylic acid
• AKOS002666076
• STK522337
• 3-(4-methoxyphenyl)-2,1-benzisoxazole-5-carboxylicacid
• 889951-92-2
• 2,1-Benzisoxazole-5-carboxylic acid, 3-(4-methoxyphenyl)-
• 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid

• Inchi： 1S/C15H11NO4/c1-19-11-5-2-9(3-6-11)14-12-8-10(15(17)18)4-7-13(12)16-20-14/h2-8H,1H3,(H,17,18)
• InChI Key： NNMYRSBCSCYHKA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=C2C=C(C(=O)O)C=CC2=N1

Computed Properties

• Exact Mass: 269.06880783g/mol
• Monoisotopic Mass: 269.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid

3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 889951-92-2, commonly referred to as 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoisoxazoles, which are known for their versatile chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

Benzisoxazoles are heterocyclic compounds characterized by a six-membered ring containing one oxygen and one nitrogen atom. The presence of the 4-methoxyphenyl group in this compound introduces additional electronic and steric effects, making it a valuable molecule for exploring novel chemical reactions and biological activities. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzoisoxazole core. Researchers have employed various methodologies, including oxidative coupling reactions and cyclization techniques, to construct this heterocyclic framework. The introduction of the 4-methoxyphenyl substituent is achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the desired regioselectivity and scalability of the process.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Recent findings from in vitro studies suggest that 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid exhibits potent inhibitory activity against key enzymes involved in inflammation and apoptosis. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. These findings underscore its potential as an anti-inflammatory agent with minimal side effects compared to conventional NSAIDs.

In addition to its pharmacological properties, this compound has also been explored for its role in agrochemical applications. Studies have demonstrated that 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid possesses moderate activity against several plant pathogens, making it a promising candidate for the development of novel fungicides or bactericides. Its ability to interfere with microbial cell wall synthesis or membrane integrity has been attributed to its unique chemical structure.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of this compound. Preliminary results indicate that 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This characteristic is particularly important for ensuring the sustainable use of this compound in agricultural and pharmaceutical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures with enhanced bioavailability and efficacy.

In conclusion, 3-(4-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop innovative solutions across multiple disciplines. With its unique chemical properties and promising biological activities, this compound continues to be a focal point for researchers seeking to address unmet needs in healthcare and agriculture.